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Compound of Interest

Compound Name: 2-(Hexyloxy)ethanol

Cat. No.: B090154 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-(Hexyloxy)ethanol, a common solvent in various industrial and laboratory

applications. Adherence to these procedures is critical to mitigate potential environmental and

health risks.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 2-(Hexyloxy)ethanol with

appropriate personal protective equipment (PPE). This chemical is classified as harmful if

swallowed or in contact with skin, and it can cause severe skin burns and eye damage.[1][2]

Recommended Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[3]

Eye/Face Protection: Use safety glasses with side-shields or goggles.[3] A face shield may

be necessary if there is a higher risk of splashing.[3]

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[3]

In the event of a spill, evacuate the area and ensure adequate ventilation.[1][3] Contain the spill

with an inert absorbent material such as sand or earth and collect it in a suitable, closed
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container for disposal.[4][5] Do not let the product enter drains or waterways.[1][3]

Quantitative Data for 2-(Hexyloxy)ethanol
The following table summarizes key quantitative data for 2-(Hexyloxy)ethanol, which is

essential for its safe handling and disposal.

Property Value Source

CAS Number 112-25-4 [6]

Molecular Formula C8H18O2 [7]

Boiling Point 208 °C / 406.4 °F [6]

Flash Point 94 °C / 201.2 °F [6]

Specific Gravity 0.888 g/cm³ [6]

Oral LD50 (Rat) 738 mg/kg [1]

UN Number 2922 [1][2][6]

Step-by-Step Disposal Protocol
The disposal of 2-(Hexyloxy)ethanol must be carried out in strict accordance with all local,

state, and federal laws and regulations.[8] It is classified as a hazardous waste and should not

be disposed of in regular trash or down the sewer.[2]

Waste Segregation: Do not mix 2-(Hexyloxy)ethanol waste with other waste streams unless

explicitly permitted by your institution's hazardous waste program.[3] It should be segregated

as a non-halogenated organic waste.[3]

Container Selection and Labeling:

Use a chemically compatible and properly sealed container for waste collection.[3]

The container must be in good condition, without cracks or signs of deterioration, and

have a secure, leak-proof cap.[3]
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Clearly label the waste container with the words "Hazardous Waste."[3]

Identify the contents as "2-(Hexyloxy)ethanol Waste." If it is a mixture, list all components

and their approximate percentages.[3]

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and cool area, away

from incompatible materials.[6]

The storage area should be secure and accessible only to authorized personnel.[1]

Arranging for Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 2-
(Hexyloxy)ethanol.

The primary recommended disposal method is incineration in a chemical incinerator

equipped with an afterburner and scrubber system.[7][9]

Alternatively, the waste can be sent to an approved waste disposal plant.[6][10]

Disposal of Empty Containers:

Empty containers that held 2-(Hexyloxy)ethanol must also be managed as hazardous

waste.

If permitted by institutional policies, containers may be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.[3]

After proper cleaning, the container's label should be defaced or removed before disposal.

[3]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 2-
(Hexyloxy)ethanol.

Figure 1. 2-(Hexyloxy)ethanol Disposal Workflow
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-(Hexyloxy)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b090154?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

